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Compound of Interest

Compound Name: Montelukast

Cat. No.: B1676732

Introduction

Montelukast is a leukotriene receptor antagonist widely used in the management of asthma
and seasonal allergies.[1] Accurate and reliable quantification of montelukast in human
plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic
drug monitoring. This application note details a robust and sensitive HPLC-MS/MS method for
the determination of montelukast in human plasma. The described protocol utilizes a simple
protein precipitation extraction procedure and a stable isotope-labeled internal standard
(Montelukast-d6) to ensure high accuracy and precision.

Experimental
Materials and Reagents

¢ Montelukast sodium reference standard

Montelukast-d6 (Internal Standard, IS)

HPLC-grade acetonitrile and methanol

Ammonium formate

Formic acid

Human plasma (with EDTA as anticoagulant)
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e Deionized water

Instrumentation

o HPLC System: Agilent 1200 series or equivalent

e Mass Spectrometer: AB Sciex API 4000 triple quadrupole mass spectrometer or equivalent,
equipped with an electrospray ionization (ESI) source.

e Analytical Column: YMC-pack pro C18 (50 x 4.6 mm, 3 um) or equivalent.[1]

Sample Preparation

A protein precipitation method is employed for the extraction of montelukast and the internal
standard from human plasma.[1][2]

Allow frozen plasma samples to thaw at room temperature.
e Into a 1.5 mL microcentrifuge tube, add 200 uL of the plasma sample.

o Spike with 50 pL of the internal standard working solution (400 ng/mL Montelukast-d6 in
methanol).

e Add 750 pL of acetonitrile to precipitate plasma proteins.[1]
e Vortex the mixture for 5 minutes.
o Centrifuge the samples at 14,000 g for 10 minutes at ambient temperature.[1]

o Transfer the supernatant to an autosampler vial for injection into the HPLC-MS/MS system.

Chromatographic Conditions

The chromatographic separation is achieved using a C18 column with an isocratic mobile
phase.
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Parameter Value

Column YMC-pack pro C18, 50 x 4.6 mm, 3 um[1]

Mobile Phase 10 mM Ammonium Formate (pH 4.0) :
Acetonitrile (20:80 v/v)[1]

Flow Rate 0.8 mL/min[1]

Injection Volume 10 pL[1]

Column Temperature 45°C[1]

Run Time 5 minutes[1]

Mass Spectrometric Conditions

The mass spectrometer is operated in the positive ion mode using Multiple Reaction Monitoring
(MRM) for the detection of montelukast and its internal standard.

Parameter Value

lonization Mode Electrospray lonization (ESI), Positive[1]
MRM Transition (Montelukast) m/z 586.2 — 568.2[1]

MRM Transition (Montelukast-d6) m/z 592.3 - 574.2[1]

lon Spray Voltage 5500 V[1]

Source Temperature 550°C[1]

Collision Gas (CAD) 4 psi (Nitrogen)[1]

Declustering Potential (DP) 65 V[1]

Collision Energy (CE) 25 V[1]

Method Validation

The method was validated according to regulatory guidelines, assessing linearity, precision,
accuracy, recovery, and stability.
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Linearity

The method demonstrated excellent linearity over the concentration range of 1.0 to 800.0
ng/mL for montelukast in human plasma.[1][3] The correlation coefficient (r2) was consistently
> 0.999.[1][3]

Precision and Accuracy

The intra-day and inter-day precision and accuracy were evaluated at three quality control (QC)

concentrations.
Intra-day Inter-day
Precision (%CV) 1.91 - 7.10%[3] 3.42 - 4.41%][3]
Accuracy (%) 98.32 - 99.17%][3] 98.14 - 99.27%][3]
Recovery

The extraction recovery of montelukast and the internal standard was determined by
comparing the peak areas of extracted samples to those of unextracted standards.

Analyte Concentration (ng/mL) Mean Recovery (%)
Montelukast 3.00 76.05[1]

240.00 69.67[1]

560.00 57.33[1]

Overall Average (Montelukast) 67.68[1]

Overall Average (Montelukast-

) 64.87[1]

Stability

Montelukast was found to be stable in human plasma under various storage and handling
conditions, including three freeze-thaw cycles, bench-top storage, and in the autosampler.[1][3]
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Experimental Workflow Diagram

Sample Preparation

200 pL Plasma Sample

Y

Add 50 pL Internal Standard
(Montelukast-d6)

Y

Add 750 pL Acetonitrile
(Protein Precipitation)

Y

Vortex for 5 min

Y

Centrifuge at 14,000 g
for 10 min
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Transfer Supernatant to
Autosampler Vial

HPLC-MS/\Ib/IS Analysis

Inject 10 uL into
HPLC-MS/MS System

Y

Chromatographic Separation
(YMC-pack pro C18 column)

Y

Mass Spectrometric Detection
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Caption: Workflow for the quantification of montelukast in plasma.

Conclusion

This application note presents a simple, rapid, and reliable HPLC-MS/MS method for the
quantification of montelukast in human plasma. The protein precipitation extraction is efficient,
and the chromatographic and mass spectrometric conditions provide excellent sensitivity and
selectivity. The method has been successfully validated and is suitable for high-throughput
analysis in clinical and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Method Development and Validation of Montelukast in Human Plasma by HPLC Coupled
with ESI-MS/MS: Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]

o 2. Development and validation of LC/MS/MS method for the simultaneous determination of
montelukast, gliclazide, and nifedipine and its application to a pharmacokinetic study - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Application Note: Quantification of Montelukast in
Human Plasma using HPLC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676732#quantifying-montelukast-in-plasma-
samples-using-hplc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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